4-Desacetyl Vinblastine Methosulfate

• IUPAC Name: methyl (1R,9R,10S,11R,12R,19R)-12-ethyl-4-[(13S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-10,11-dihydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate;methyl hydrogen sulfate
• InChI: InChI=1S/C44H56N4O8.CH4O4S/c1-7-40(52)22-26-23-43(38(50)55-5,34-28(14-18-47(24-26)25-40)27-12-9-10-13-31(27)45-34)30-20-29-32(21-33(30)54-4)46(3)36-42(29)16-19-48-17-11-15-41(8-2,35(42)48)37(49)44(36,53)39(51)56-6;1-5-6(2,3)4/h9-13,15,20-21,26,35-37,45,49,52-53H,7-8,14,16-19,22-25H2,1-6H3;1H3,(H,2,3,4)/t26?,35-,36+,37+,40-,41+,42+,43-,44-;/m0./s1
• InChI Key: RRNLFDIDGVZKIP-FRGJZBAVSA-N
• Canonical SMILES: CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)O)CC)OC)C(=O)OC)O.COS(=O)(=O)O
• Isomeric SMILES: CC[C@@]1(CC2C[C@@](C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)[C@]78CCN9[C@H]7[C@@](C=CC9)([C@H]([C@@]([C@@H]8N6C)(C(=O)OC)O)O)CC)OC)C(=O)OC)O.COS(=O)(=O)O
• Molecular Formula: C45H60N4O12S
• Molecular Weight: 881.0 g/mol

Description

4-Desacetyl Vinblastine Methosulfate is a compound used in cancer research. It is also known as O4-Deacetyl-vincaleukoblastine Methosulfate and 4-Deacetylvinblastine Methosulfate.

Synthesis Analysis

The synthesis of 4-Desacetyl Vinblastine Methosulfate involves a complex process. A key systematic series of vinblastines that incorporate the first deep-seated changes to the substituent at C4 are detailed. The synthetic approach features an expanded and redefined scope of a 1,3,4-oxadiazole [4 + 2]/[3 + 2] cycloaddition cascade.

Molecular Structure Analysis

The molecular formula of 4-Desacetyl Vinblastine Methosulfate is C45H60N4O12S. Its molecular weight is 881.04.

Chemical Reactions Analysis

The chemical reactions involving 4-Desacetyl Vinblastine Methosulfate are complex and involve multiple steps. The 31-step biosynthetic pathway for vinblastine was completed only after the last two enzymes were identified in 2018.

Mechanism of Action

The antitumor activity of vinblastine is thought to be due primarily to inhibition of mitosis at metaphase through its interaction with tubulin. Vinblastine binds to the microtubular proteins of the mitotic spindle, leading to crystallization of the microtubule and mitotic arrest or cell death.

Safety and Hazards

4-Desacetyl Vinblastine Methosulfate may be harmful if inhaled or absorbed through the skin. It can cause respiratory tract and skin irritation.

Future Directions

The future of 4-Desacetyl Vinblastine Methosulfate lies in its potential as a cancer therapeutic. The key issues facing vinca alkaloids applications include establishing an environment-friendly production technique based on microorganisms, as well as increasing bioavailability without causing harm to patient’s health. There is also ongoing research into genetically reprogramming yeast to produce the alkaloids vindoline and catharanthine.